Cas no 919353-96-1 (Benzenemethanesulfonamide, 3-(trifluoromethyl)-)

• Product Name: Benzenemethanesulfonamide, 3-(trifluoromethyl)-
• CAS No: 919353-96-1
• MF: C₈H₈F₃NO₂S
• MW: 239.214831352234
• MDL: MFCD09800675
• CID: 763807
• PubChem ID: 43164323
• Update Time: 2025-09-23

Benzenemethanesulfonamide, 3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 3-(trifluoromethyl)-
• [3-(trifluoromethyl)phenyl]methanesulfonamide
• 1-[3-(Trifluoromethyl)phenyl]methanesulfonamide
• 3-(TRIFLUOROMETHYL)BENZYLSULFONAMIDE
• SCHEMBL4879814
• CS-0244095
• EN300-271802
• FS-6386
• 919353-96-1
• Z385450944
• (3-(Trifluoromethyl)phenyl)methanesulfonamide
• 3-Trifluoromethylbenzylsulfonamide
• DTXSID20655652
• AKOS009343771
• NWOBOMTYILDKKX-UHFFFAOYSA-N

• MDL： MFCD09800675
• Inchi： 1S/C8H8F3NO2S/c9-8(10,11)7-3-1-2-6(4-7)5-15(12,13)14/h1-4H,5H2,(H2,12,13,14)
• InChI Key： NWOBOMTYILDKKX-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C(F)(F)F)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 239.02300
• Monoisotopic Mass: 239.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.458
• PSA: 68.54000
• LogP: 3.27500

Additional information on Benzenemethanesulfonamide, 3-(trifluoromethyl)-

Recent Advances in the Study of Benzenemethanesulfonamide, 3-(trifluoromethyl)- (CAS: 919353-96-1)

Benzenemethanesulfonamide, 3-(trifluoromethyl)- (CAS: 919353-96-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings on its synthesis, biological activity, and applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 919353-96-1 as a versatile building block for the synthesis of trifluoromethyl-containing sulfonamides, which are known for their enhanced metabolic stability and bioavailability. The study demonstrated its utility in the design of kinase inhibitors targeting cancer-related pathways, with promising in vitro results against several cancer cell lines.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the compound's potential as a modulator of protein-protein interactions (PPIs). Researchers utilized 919353-96-1 to develop small-molecule probes that selectively disrupt PPIs involved in inflammatory diseases. The findings suggest that this compound could serve as a scaffold for anti-inflammatory drug candidates.

In addition to its therapeutic applications, advancements in the synthetic methodology of 919353-96-1 have been reported. A 2024 paper in Organic Process Research & Development detailed an optimized, scalable synthesis route that improves yield and reduces environmental impact. This development is critical for large-scale production and further preclinical evaluation.

Despite these promising results, challenges remain in the clinical translation of derivatives based on 919353-96-1. Issues such as off-target effects and pharmacokinetic properties need to be addressed in future studies. Ongoing research aims to refine the structural analogs of this compound to enhance specificity and efficacy.

In conclusion, Benzenemethanesulfonamide, 3-(trifluoromethyl)- (CAS: 919353-96-1) continues to be a valuable entity in medicinal chemistry. Its applications span from oncology to inflammation, and recent synthetic improvements pave the way for broader utilization. Further studies are warranted to fully exploit its potential in drug development.